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Compound of Interest

Compound Name: BP Fluor 488

Cat. No.: B15555275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties,

applications, and experimental protocols for BP Fluor 488, a bright and photostable green

fluorescent dye. Designed for professionals in research and drug development, this document

offers detailed methodologies and quantitative data to facilitate the effective use of this versatile

fluorophore in various laboratory settings.

Core Properties of BP Fluor 488
BP Fluor 488 is a sulfonated rhodamine dye recognized for its high fluorescence quantum

yield and photostability, making it an excellent choice for a variety of fluorescence-based

assays.[1] It is spectrally similar to other popular 488 nm dyes, such as Alexa Fluor 488, and

can often be used as a direct replacement without significant changes to experimental setups.

[2]

Spectral Characteristics
The excitation and emission spectra of BP Fluor 488 are key to its utility. The dye is optimally

excited by the 488 nm laser line and exhibits a bright green fluorescence.[1]
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Property Value Reference

Excitation Maximum (λex) 499 nm [3][4][5]

Emission Maximum (λem) 520 nm [3][4][5]

Molar Extinction Coefficient (ε) 73,000 cm⁻¹M⁻¹ [3][4][5]

Fluorescence Quantum Yield

(Φ)
0.92 [3][4][5]

Principle of Fluorescence
The phenomenon of fluorescence is governed by the absorption of light energy by a

fluorophore, followed by the emission of light at a longer wavelength. This process can be

visualized using a Jablonski diagram.
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Principle of Fluorescence
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Caption: Jablonski diagram illustrating the electronic transitions during fluorescence.

Experimental Protocols
BP Fluor 488 is widely used in applications such as immunofluorescence, flow cytometry, and

fluorescence microscopy.[1][3][4][5][6] The following are detailed protocols for these key

experimental techniques.
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Immunofluorescence Staining Protocol
This protocol outlines the steps for indirect immunofluorescence staining of cultured cells using

a primary antibody and a BP Fluor 488-conjugated secondary antibody.
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Indirect Immunofluorescence Workflow

1. Cell Culture & Preparation

2. Fixation
(e.g., 4% Paraformaldehyde)

3. Permeabilization
(e.g., 0.1% Triton X-100)

4. Blocking
(e.g., 5% BSA)

5. Primary Antibody Incubation

6. Wash Steps (x3)

7. BP Fluor 488 Secondary
Antibody Incubation

8. Wash Steps (x3)

9. Counterstaining (Optional)
(e.g., DAPI)

10. Mounting

11. Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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